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3-Bromo-2,6-difluoropyridine

hydrate

Cat. No.: B8028858

Get Quote

In the landscape of modern drug discovery, the pyridine scaffold is a ubiquitous feature,

present in a vast array of therapeutic agents due to its ability to engage in critical hydrogen

bonding and its overall favorable pharmacological profile.[1] The strategic incorporation of

fluorine atoms further enhances the potential of these scaffolds, often improving metabolic

stability, binding affinity, and bioavailability.[2] Within this context, 3-Bromo-2,6-difluoropyridine

has emerged as a particularly powerful and versatile pharmaceutical intermediate.[3][4]

This guide provides a detailed technical overview for researchers and drug development

professionals on the synthesis, reactivity, and strategic application of 3-Bromo-2,6-

difluoropyridine. We will explore the causality behind its unique reactivity, which stems from

three distinct, orthogonally addressable functional sites: two highly activated carbon-fluorine

bonds amenable to Nucleophilic Aromatic Substitution (SNAr) and one carbon-bromine bond

primed for palladium-catalyzed cross-coupling reactions. This trifunctional nature allows for a

programmed, sequential synthesis of complex, highly decorated pyridine derivatives, making it

an invaluable tool for constructing novel molecular entities.[5][6]
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A clear understanding of a reagent's physical properties is fundamental to its effective use in

synthesis. The key properties of 3-Bromo-2,6-difluoropyridine are summarized below for quick

reference.

Property Value

CAS Number 80392-79-6[3][7][8][9]

Molecular Formula C₅H₂BrF₂N[3][7][9]

Molecular Weight 193.98 g/mol [7][8][9]

Appearance Colorless to pale yellow liquid[3][8]

Boiling Point ~181 °C (Predicted)[8]

Density ~1.808 g/cm³ (Predicted)[8][9]

Storage 2-8°C, under inert gas (Nitrogen or Argon)[8]

Synthesis of 3-Bromo-2,6-difluoropyridine
The most common and efficient route to 3-Bromo-2,6-difluoropyridine involves a halogen

exchange (HALEX) reaction. This process displaces the chlorine atoms from the more readily

available 3-Bromo-2,6-dichloropyridine precursor with fluorine. The choice of cesium fluoride

(CsF) as the fluorine source is critical; its high lattice energy and solubility in aprotic polar

solvents like dimethyl sulfoxide (DMSO) facilitate the reaction.[5][6]

3-Bromo-2,6-dichloropyridine Cesium Fluoride (CsF)
DMSO, 80 °C 3-Bromo-2,6-difluoropyridine
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A general schematic for the synthesis of 3-Bromo-2,6-difluoropyridine.

Experimental Protocol: Halogen Exchange Synthesis
This protocol describes a representative lab-scale synthesis.
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Reaction Setup: To a solution of 3-Bromo-2,6-dichloropyridine (1.0 eq) in anhydrous dimethyl

sulfoxide (DMSO), add cesium fluoride (CsF) (4.0 eq) at room temperature under an inert

atmosphere (e.g., Nitrogen or Argon).

Heating: Heat the reaction mixture to 80 °C and stir vigorously for 8-12 hours. Monitor the

reaction progress by TLC or LC-MS.

Workup: After completion, cool the mixture to room temperature and pour it into cold water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether

or ethyl acetate (3x).

Washing & Drying: Combine the organic layers and wash sequentially with water and

saturated brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).[8][10]

Purification: Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the resulting crude oil by column chromatography on silica gel (using a hexane/ethyl

acetate gradient) to yield 3-Bromo-2,6-difluoropyridine as a colorless to pale yellow oil.[8][10]

Core Reactivity: A Tale of Two Mechanisms
The synthetic utility of 3-Bromo-2,6-difluoropyridine is rooted in the distinct reactivity of its C-F

and C-Br bonds, allowing for selective, stepwise functionalization.

Nucleophilic Aromatic Substitution (SNAr) at C2 and C6
The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen

atom. The addition of two strongly electron-withdrawing fluorine atoms at the C2 and C6

positions further depletes the ring of electron density, making it highly susceptible to attack by

nucleophiles.[11] This reaction proceeds via an addition-elimination mechanism, where the

nucleophile attacks the electrophilic carbon, forming a resonance-stabilized anionic

intermediate known as a Meisenheimer complex.[11][12] The subsequent elimination of a

fluoride ion—a good leaving group in this context—restores the aromaticity of the ring.

The attack is strongly favored at the C2 and C6 positions (ortho/para to the ring nitrogen), as

the negative charge in the Meisenheimer intermediate can be delocalized onto the

electronegative nitrogen atom, providing significant stabilization.[13]
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The addition-elimination mechanism of SNAr on the difluoropyridine core.

Cross-Coupling Reactions at C3
In contrast to the C-F bonds, the C-Br bond at the C3 position is the primary site for palladium-

catalyzed cross-coupling reactions. The relative bond strengths (C-F > C-Cl > C-Br > C-I) and

the mechanism of oxidative addition to the palladium(0) catalyst mean that the C-Br bond is

significantly more reactive in transformations like Suzuki-Miyaura, Buchwald-Hartwig, and

Sonogashira couplings.[14] This difference in reactivity is the key to the molecule's utility, as it

allows for the precise installation of carbon- or nitrogen-based substituents at the C3 position

while leaving the C-F bonds intact for subsequent SNAr reactions.

3-Bromo-2,6-difluoropyridine

Pd Catalyst
Base

R-B(OH)₂
(Boronic Acid)

3-Aryl-2,6-difluoropyridine
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General scheme for a Suzuki-Miyaura cross-coupling at the C3 position.
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Application in Pharmaceutical Synthesis:
Constructing 2,3,6-Trisubstituted Pyridines
The orthogonal reactivity of 3-Bromo-2,6-difluoropyridine enables a powerful and modular

approach to synthesizing highly sought-after 2,3,6-trisubstituted pyridines, which are common

scaffolds in drug candidates.[5][15] This is exemplified in the synthesis of novel Protein Kinase

C theta (PKCθ) inhibitors.[6][15] The general workflow involves a sequence of cross-coupling

followed by two distinct SNAr reactions.
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3-Bromo-2,6-difluoropyridine

Step 1: Suzuki Coupling
(R¹-B(OH)₂, Pd Catalyst, Base)

Intermediate 1
(3-R¹-2,6-difluoropyridine)

Functionalize C3

Step 2: SNAr Reaction
(Nucleophile 1: R²-XH)

Intermediate 2
(Regioselectively Substituted)

Functionalize C6 (or C2)

Step 3: SNAr Reaction
(Nucleophile 2: R³-YH)

Final Product
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Functionalize C2 (or C6)
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Sequential functionalization workflow for synthesizing 2,3,6-trisubstituted pyridines.
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Representative Experimental Protocol
This protocol outlines the three-step sequence to a trisubstituted pyridine scaffold.

Step 1: Suzuki-Miyaura Coupling (C3 Functionalization)

Reaction Setup: In a Schlenk tube under an inert atmosphere, combine 3-Bromo-2,6-

difluoropyridine (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst (e.g.,

Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq).

Solvent & Degassing: Add a degassed solvent system (e.g., 1,4-dioxane/water).

Heating: Heat the mixture to 90-100 °C until the starting material is consumed (monitor by

TLC/LC-MS).

Workup & Purification: After cooling, perform a standard aqueous workup, extract with an

organic solvent, dry, and concentrate. Purify the residue by column chromatography to obtain

the 3-aryl-2,6-difluoropyridine intermediate.[16]

Step 2: First Nucleophilic Aromatic Substitution (e.g., C6 Functionalization)

Reaction Setup: Dissolve the 3-aryl-2,6-difluoropyridine intermediate (1.0 eq) in an aprotic

polar solvent like DMSO or DMF.

Nucleophile Addition: Add the first nucleophile (e.g., an amine or alcohol, 1.1 eq) and a

suitable base (e.g., K₂CO₃ or DIPEA) if required.

Heating: Heat the reaction to a temperature typically between 80-120 °C. The steric and

electronic environment created by the C3-substituent often directs this first substitution to the

C6 position.

Workup & Purification: Upon completion, perform an aqueous workup, extract, dry, and purify

by chromatography to isolate the disubstituted product.[5][15]

Step 3: Second Nucleophilic Aromatic Substitution (C2 Functionalization)

Reaction Setup: Dissolve the product from Step 2 (1.0 eq) in a suitable solvent.
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Nucleophile Addition: Add the second, different nucleophile (1.2 eq) and a base if necessary.

Heating: This step may require more forcing conditions (higher temperature or stronger

base) than Step 2, due to the altered electronics of the ring.

Workup & Purification: Follow the standard procedure for workup, extraction, and purification

to yield the final 2,3,6-trisubstituted pyridine.

Conclusion
3-Bromo-2,6-difluoropyridine is far more than a simple halogenated heterocycle; it is a

sophisticated, trifunctional building block that provides a logical and highly controllable entry

point to complex molecular architectures. Its well-differentiated reactive sites—a C-Br bond for

cross-coupling and two C-F bonds for nucleophilic substitution—empower medicinal chemists

to systematically explore chemical space around the privileged pyridine core. The ability to

execute a programmed, multi-step functionalization makes 3-Bromo-2,6-difluoropyridine an

indispensable intermediate in the synthesis of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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